6-Ethoxy-N2,N2-diethyl-1,3,5-triazine-2,4-diamine

• Molecular Formula: C9H17N5O
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 6-ethoxy-2-N,2-N-diethyl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C9H17N5O/c1-4-14(5-2)8-11-7(10)12-9(13-8)15-6-3/h4-6H2,1-3H3,(H2,10,11,12,13)
• InChI Key: FXUWMCSHYIBONZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=NC(=N1)N)OCC

Description

6-Ethoxy-N²,N²-diethyl-1,3,5-triazine-2,4-diamine is a 1,3,5-triazine derivative substituted with an ethoxy group at position 6 and diethylamino groups at positions 2 and 4. Its structure confers unique physicochemical and biological properties, influenced by the electron-donating ethoxy group and steric effects of the diethyl substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Ethoxy-N2,N2-diethyl-1,3,5-triazine

Biological Activity

6-Ethoxy-N2,N2-diethyl-1,3,5-triazine-2,4-diamine is a compound of interest in medicinal chemistry, particularly for its potential biological activities. This article explores the synthesis, biological evaluation, and therapeutic implications of this compound, focusing on its anticancer properties and mechanisms of action.

6-Ethoxy-N2,N2-diethyl-1,3,5-triazine-2,4-diamine belongs to the triazine family of compounds, which are known for their diverse biological activities. The molecular formula is $C_{10}H_{16}N_4O$ with a molecular weight of 224.26 g/mol. Its structure features a triazine ring substituted with ethoxy and diethyl groups that influence its reactivity and biological interactions.

Synthesis

The synthesis of 6-Ethoxy-N2,N2-diethyl-1,3,5-triazine-2,4-diamine typically involves multi-step reactions starting from cyanoguanidine and various aldehydes. The synthetic route often employs microwave-assisted methods to enhance yield and purity. The following table summarizes the key steps in the synthesis:

Step	Reagents	Conditions	Outcome
1	Cyanoguanidine + Aldehyde	HCl, Heat	Formation of triazine scaffold
2	Ethylating agent	Base (NaOH)	Introduction of ethoxy groups
3	Amine coupling	Mild conditions	Final product formation

Anticancer Properties

Recent studies have highlighted the anticancer activity of 6-Ethoxy-N2,N2-diethyl-1,3,5-triazine-2,4-diamine against various cancer cell lines. In particular, it has shown selective antiproliferative effects against triple-negative breast cancer (TNBC) cells (MDA-MB231) while sparing non-cancerous breast epithelial cells (MCF-10A).

Key Findings:

• GI50 Values: The compound exhibited a GI50 value of approximately 1 nM against MDA-MB231 cells, indicating potent growth inhibition.
• Mechanism of Action: The primary mechanism appears to involve apoptosis induction in cancer cells. Morphological assessments via fluorescence microscopy confirmed apoptotic features post-treatment.

Structure-Activity Relationship (SAR)

A thorough analysis of the structure-activity relationship has been conducted to optimize the biological efficacy of triazine derivatives. Modifications to the substituents on the triazine core have been correlated with enhanced anticancer activity.

Table: Structure-Activity Relationships

Compound Variation	Activity Profile	Comments
N2-Diethyl vs N2-Methyl	Higher activity with diethyl substitution	Increased lipophilicity enhances membrane penetration
Ethoxy vs Methoxy	Ethoxy shows superior selectivity for TNBC	Ethoxy group stabilizes binding interactions

Case Studies

• Study on MDA-MB231 Cells:
  In a controlled experiment, MDA-MB231 cells were treated with varying concentrations of 6-Ethoxy-N2,N2-diethyl-1,3,5-triazine-2,4-diamine. Results indicated significant dose-dependent inhibition of cell proliferation.
  • Concentration Tested: 0.01 nM to 100 nM
  • Results: At 10 nM concentration, cell viability dropped to 20% compared to untreated controls.
• Comparative Study with Other Triazines:
  A comparative study evaluated the efficacy of several triazine derivatives against breast cancer cell lines. The results demonstrated that while many derivatives exhibited some level of cytotoxicity, 6-Ethoxy-N2,N2-diethyl-1,3,5-triazine-2,4-diamine consistently outperformed others in terms of selectivity and potency.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Substituent Comparisons

Key Substituent Effects :

• Position 6 : Ethoxy groups (electron-donating) enhance solubility and alter electronic distribution compared to chloro (electron-withdrawing) or aryl substituents.

Table 1: Structural Comparison of Selected Triazine Derivatives

Compound Name	Position 6 Substituent	Positions 2 and 4 Substituents	Key Applications/Activity	Evidence Source
6-Ethoxy-N²,N²-diethyl-1,3,5-triazine-2,4-diamine	Ethoxy	Diethylamino	Not explicitly reported	-
Simazine (6-chloro-N²,N⁴-diethyl)	Chloro	Diethylamino	Herbicide (maize, specialty crops)
Atrazine (6-chloro-N²-ethyl-N⁴-isopropyl)	Chloro	Ethyl, isopropyl	Herbicide (maize, sorghum)
N²,N²-Dimethyl-6-styryl-1,3,5-triazine-2,4-diamine	Styryl (vinylaryl)	Dimethylamino	Intermediate for triazine synthesis
6-Phenyl-1,3,5-triazine-2,4-diamine derivatives	Phenyl	Aryl/heteroaryl groups	Anticancer (MDA-MB231 cells)
N²,6-Diaryl-5,6-dihydro-1,3,5-triazine-2,4-diamines	Aryl	Aryl	Ethanol solvates, potential hosts

Physicochemical and Electronic Properties

• Solubility and Crystallinity: Ethoxy and diethyl groups enhance lipophilicity compared to chloro or aryl substituents. Dihydrotriazines (e.g., 5,6-dihydro-1,3,5-triazines) form stable ethanol solvates, as evidenced by NMR signals at δ 5.70–5.77 ppm (sp³ C-H) and ethanol integration in spectra .
• Electronic Effects: DFT studies on styryl-substituted triazines reveal delocalized π-electron density and molecular electrostatic potentials influenced by substituents . Ethoxy groups may increase electron density at the triazine core, altering reactivity in nucleophilic substitutions.

Key Research Findings and Implications

Substituent-Driven Applications: Chloro and alkylamino groups favor herbicidal activity . Aryl and heteroaryl groups enable anticancer selectivity . Ethoxy groups may shift applications toward pharmaceuticals or materials science due to altered electronic profiles.

Stability and Degradation: Chloro-triazines degrade via dealkylation to form intermediates like CEAT and CAIT .

Design Recommendations :

• For anticancer activity: Introduce aryl groups at positions 6 and N² while maintaining a planar triazine core for target binding .
• For solubility: Balance lipophilic (diethyl) and hydrophilic (ethoxy) groups to optimize bioavailability.